Cas no 352667-06-2 (5H-[1]Benzopyrano[4,3-b]pyridine, 3-(5-bromo-1,2-benzisoxazol-3-yl)-)

• Product name: 5H-[1]Benzopyrano[4,3-b]pyridine, 3-(5-bromo-1,2-benzisoxazol-3-yl)-
• CAS No: 352667-06-2
• MF: C₁₉H₁₁BrN₂O₂
• MW: 379.206843614578
• CID: 1469434

5H-[1]Benzopyrano[4,3-b]pyridine, 3-(5-bromo-1,2-benzisoxazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 5H-[1]Benzopyrano[4,3-b]pyridine, 3-(5-bromo-1,2-benzisoxazol-3-yl)-

• Inchi： 1S/C19H11BrN2O2/c20-13-5-6-17-15(8-13)19(22-24-17)11-7-12-10-23-16-4-2-1-3-14(16)18(12)21-9-11/h1-9H,10H2
• InChI Key： AVXQMDWZURMGIF-UHFFFAOYSA-N
• SMILES： C12C3=CC=CC=C3OCC1=CC(C1C3=C(ON=1)C=CC(Br)=C3)=CN=2

Computed Properties

• Exact Mass: 378.00043

Experimental Properties

• Density: 1.567±0.06 g/cm3(Predicted)
• Boiling Point: 616.3±55.0 °C(Predicted)
• PSA: 48.15
• pka: 1.39±0.20(Predicted)